BENGHE Foundational & Exploratory

Check Availability & Pricing

17-Hydroxyisolathyrol: A Technical Guide to its
Discovery, Natural Source, and Biological
Potential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594513

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the diterpenoid 17-
hydroxyisolathyrol, focusing on its discovery, primary natural source, and associated
chemical and biological data. The information is compiled to serve as a foundational resource
for research and development in natural product chemistry and pharmacology.

Core Compound Data

Parameter Data Reference
Compound Name 17-Hydroxyisolathyrol [1112]

CAS Number 93551-00-9 [11[2]
Molecular Formula C20H3005 [1]
Molecular Weight 350.45 g/mol [1]

Class Diterpenoid (Lathyrol Type) [1]
Appearance Light yellow to yellow solid [1]

Natural Source Seeds of Euphorbia lathyris L. [11[3]
Alternate Mentioned Source Il::;t;)chloa chinensis (Linn.) [1]
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Discovery and Natural Source

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family.[1] It is
primarily isolated from the seeds of the plant Euphorbia lathyris, commonly known as the caper
spurge or mole plant.[1][3] While one source also lists Leptochloa chinensis as an initial
source, the majority of phytochemical literature points to Euphorbia lathyris as the definitive
origin of this class of compounds. The discovery of lathyrane-type diterpenes from E. lathyris
dates back to the 1980s, with ongoing research identifying numerous analogs since.

The general workflow for the discovery and isolation of lathyrane diterpenoids from their natural

source is depicted in the following diagram.
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Caption: General workflow for the isolation of 17-Hydroxyisolathyrol.

Experimental Protocols

While the specific, detailed experimental data for the original isolation of 17-
Hydroxyisolathyrol is not readily available in publicly accessible literature, the following
protocols are representative of the methods used for isolating lathyrane diterpenoids from
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Euphorbia lathyris seeds and can be adapted for the targeted isolation of 17-
Hydroxyisolathyrol.

Extraction and Preliminary Fractionation

o Plant Material Preparation: Air-dry the seeds of Euphorbia lathyris and grind them into a
coarse powder.

o Solvent Extraction: Macerate the powdered seeds with 95% aqueous ethanol at room
temperature. The extraction is typically repeated multiple times to ensure exhaustive
recovery of metabolites.

e Concentration: Combine the ethanolic extracts and concentrate them under reduced
pressure using a rotary evaporator to yield a crude extract.

e Solvent Partitioning:
o Reconstitute the crude extract in water.

o Perform successive liquid-liquid partitioning with solvents of increasing polarity, typically
starting with petroleum ether, followed by dichloromethane, and then ethyl acetate. The
fractions containing diterpenoids are collected for further purification.

Chromatographic Purification

 Silica Gel Column Chromatography: Subject the target fraction (often the petroleum ether or
dichloromethane fraction) to column chromatography over a silica gel stationary phase. Elute
the column with a gradient of solvents, such as a mixture of n-hexane and ethyl acetate, to
separate the components based on polarity.

» High-Performance Liquid Chromatography (HPLC): Further purify the fractions containing
the compound of interest using semi-preparative HPLC, often on a C18 reversed-phase
column with a mobile phase such as methanol/water or acetonitrile/water.

Structure Elucidation

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive structure of the isolated
compound is determined using a combination of 1D (*H and 3C) and 2D (COSY, HSQC,
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HMBC) NMR experiments. These techniques provide information on the proton and carbon
framework and the connectivity between atoms.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-ESI-MS) is used to
determine the exact molecular formula of the compound.

o X-ray Crystallography: If a suitable crystal of the purified compound can be obtained, single-
crystal X-ray diffraction provides unambiguous determination of the three-dimensional
structure and stereochemistry.

Biological Activity and Potential Applications

Lathyrane diterpenoids isolated from Euphorbia lathyris have demonstrated a range of
biological activities. While specific studies on 17-Hydroxyisolathyrol are limited, research on
closely related "isolathyrol" type compounds suggests potential therapeutic applications,
particularly in the modulation of multidrug resistance (MDR) in cancer cells.

Modulation of Multidrug Resistance

Several lathyrane diterpenes have been identified as inhibitors of P-glycoprotein (P-gp), an
ATP-binding cassette (ABC) transporter (ABCB1) that is a key mediator of MDR in cancer. By
inhibiting the efflux of chemotherapeutic drugs from cancer cells, these compounds can
potentially restore or enhance the efficacy of anticancer treatments.

The proposed mechanism involves the binding of the lathyrane diterpenoid to P-gp, which
competitively inhibits the binding and transport of cytotoxic drug substrates.
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Caption: Proposed mechanism of MDR modulation by 17-Hydroxyisolathyrol.

Anti-inflammatory Activity

Studies on various lathyrane-type diterpenoids from E. lathyris have also demonstrated anti-
inflammatory properties. These compounds have been shown to inhibit the production of nitric
oxide (NO) in lipopolysaccharide (LPS)-induced macrophages. This suggests a potential role
for 17-Hydroxyisolathyrol in the development of anti-inflammatory agents.

Conclusion and Future Directions

17-Hydroxyisolathyrol, a lathyrane diterpenoid from Euphorbia lathyris, represents a class of
natural products with significant therapeutic potential, particularly in overcoming multidrug
resistance in cancer. While the general methodologies for its isolation and characterization are
well-established for this class of compounds, a publicly accessible, detailed report on the
original discovery with complete quantitative data for 17-Hydroxyisolathyrol is needed to
facilitate further research. Future investigations should focus on confirming its bioactivity profile,
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elucidating its precise mechanism of action, and exploring its structure-activity relationships to
guide the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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